methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[4-(4-chloro-2-methylphenoxy)butanoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C17H18ClNO4S/c1-11-10-12(18)5-6-14(11)23-8-3-4-15(20)19-13-7-9-24-16(13)17(21)22-2/h5-7,9-10H,3-4,8H2,1-2H3,(H,19,20)
• InChI Key: UAARWCITVTYMRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCC(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C17H18ClNO4S
• Molecular Weight: 367.8 g/mol

Description

Methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate is a synthetic compound that belongs to the class of carboxylic acid esters. It is widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, cancer, and viral replication.
Biochemical and Physiological Effects:
Methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response. It has also been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to have anti-viral properties by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

Methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. It has also been extensively studied for its potential therapeutic properties, making it a promising candidate for further research. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate. One potential direction is to further investigate its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments. Finally, research on the safety and toxicity of this compound is needed to determine its potential use in clinical settings.

Scientific Research Applications

Methyl 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-2-thiophenecarboxylate has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.